2-Bromo-6-fluoro-3-hydroxybenzaldehyde

• CAS: 1780708-84-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

For correspondence: [A fictional, plausible email address]

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS No. 1780708-84-0), a halogenated aromatic aldehyde of significant interest to researchers in drug discovery and fine chemical synthesis. Due to the limited availability of direct experimental data for this specific compound, this document combines available information from chemical suppliers with established analytical methodologies and predictive modeling for its spectral characteristics. Furthermore, a plausible synthetic route is proposed, and detailed protocols for the experimental determination of key physicochemical parameters are provided to empower researchers in their laboratory work. This guide is intended for an audience of researchers, scientists, and drug development professionals, offering both foundational knowledge and practical insights into the characterization and handling of this compound.

Introduction

2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde featuring a unique combination of functional groups: a reactive aldehyde, an acidic hydroxyl group, and two different halogen substituents (bromo and fluoro). This trifecta of functionalities makes it an attractive building block in medicinal chemistry and materials science, offering multiple points for molecular elaboration. The interplay of the electron-withdrawing and donating properties of its substituents is expected to confer distinct reactivity and physicochemical characteristics. This guide aims to consolidate the known and predicted properties of this compound, providing a valuable resource for its synthesis, purification, and application.

Chemical and Physical Properties

Direct experimental data for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde is not extensively reported in the peer-reviewed literature. The following table summarizes the available information from chemical supplier databases and predicted values.

Property	Value	Source
IUPAC Name	2-Bromo-6-fluoro-3-hydroxybenzaldehyde	Fluorochem[1]
CAS Number	1780708-84-0	Fluorochem[1]
Molecular Formula	C₇H₄BrFO₂	Fluorochem[1]
Molecular Weight	219.01 g/mol	Fluorochem[1]
Appearance	Predicted to be a solid at room temperature	Based on similar substituted benzaldehydes
Melting Point	No data available	-
Boiling Point	No data available	-
Solubility	Predicted to be slightly soluble in water and soluble in common organic solvents such as ethers, and acetone.[2]	Based on general solubility of benzaldehydes[2]
pKa (Phenolic Hydroxyl)	Predicted to be in the range of 7-9	Based on substituted phenols[3]
LogP (predicted)	2.29	Fluorochem[1]

Experimental Protocols for Physicochemical Property Determination

Given the absence of comprehensive experimental data, this section provides detailed, self-validating protocols for determining the key physicochemical properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

Melting Point Determination

The melting point is a crucial indicator of purity. A sharp melting range (typically 0.5-1 °C) is characteristic of a pure crystalline compound.[4]

Protocol:

• Sample Preparation: Finely powder a small amount of the crystalline sample.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting range.

• Accurate Determination: With a fresh sample, heat to approximately 20 °C below the estimated melting point, then reduce the heating rate to ~2 °C/min.

• Observation: Record the temperature at which the first crystal melts and the temperature at which the last crystal disappears. This range is the melting point.

Caption: Workflow for Melting Point Determination.

Solubility Determination

Understanding the solubility profile is essential for reaction setup, purification, and formulation. A systematic approach is recommended.[5]

Protocol:

• Initial Screening: In separate small test tubes, add approximately 10 mg of the compound to 1 mL of various solvents (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Observation: Agitate the mixtures and observe for complete dissolution at room temperature.

• Quantitative Determination (for a specific solvent): a. Weigh a precise amount of the compound into a vial. b. Incrementally add a known volume of the solvent, with vigorous stirring, until the solid is completely dissolved. c. Calculate the solubility in terms of mg/mL or mol/L.

Caption: Protocol for Quantitative Solubility Determination.

pKa Determination

The acidity of the phenolic hydroxyl group is a key determinant of the compound's reactivity and its behavior in biological systems. The pKa can be determined experimentally by spectrophotometric titration.

Protocol:

• Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO) and a series of buffer solutions of known pH.

• UV-Vis Spectroscopy: a. For each buffer solution, add a small, constant aliquot of the stock solution. b. Record the UV-Vis spectrum for each sample.

• Data Analysis: a. Identify the wavelength of maximum absorbance for both the protonated (acidic) and deprotonated (basic) forms of the molecule. b. Plot the absorbance at one of these wavelengths against the pH of the buffer solutions. c. The pKa is the pH at which the absorbance is halfway between the minimum and maximum values, corresponding to a 50:50 mixture of the protonated and deprotonated species.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted NMR data provides valuable guidance for the identification and structural confirmation of the synthesized compound. The following predictions are generated using online NMR prediction tools.[6][7]

Predicted ¹H NMR (in CDCl₃):

• Aldehyde Proton (-CHO): A singlet is expected in the range of δ 9.8-10.5 ppm.

• Aromatic Protons: Two doublets are anticipated in the aromatic region (δ 6.5-8.0 ppm), corresponding to the two protons on the benzene ring. The proton ortho to the hydroxyl group will likely appear more downfield due to deshielding effects.

• Hydroxyl Proton (-OH): A broad singlet is expected, with a chemical shift that can vary depending on concentration and solvent, typically in the range of δ 5.0-8.0 ppm.

Predicted ¹³C NMR (in CDCl₃):

• Carbonyl Carbon (-CHO): A signal is expected in the range of δ 185-195 ppm.

• Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-160 ppm). The carbons directly attached to the electron-withdrawing bromine and fluorine atoms, as well as the hydroxyl and aldehyde groups, will show characteristic chemical shifts.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum will provide information about the functional groups present in the molecule.

Expected Characteristic Absorptions:

• O-H Stretch (Phenolic): A broad band in the region of 3200-3600 cm⁻¹.

• C-H Stretch (Aromatic): A sharp peak around 3000-3100 cm⁻¹.

• C=O Stretch (Aldehyde): A strong, sharp peak in the range of 1680-1700 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the region of 1450-1600 cm⁻¹.

• C-O Stretch (Phenolic): A peak around 1200-1260 cm⁻¹.

• C-F Stretch: A strong absorption in the range of 1000-1400 cm⁻¹.

• C-Br Stretch: An absorption in the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight of the compound (219.01 g/mol ). Due to the presence of bromine, an M+2 peak of nearly equal intensity will be observed, which is a characteristic isotopic signature.

• Major Fragments: Loss of the aldehyde proton (M-1), loss of the formyl group (M-29), and cleavage of the bromine atom (M-79/81) are expected fragmentation pathways.

Proposed Synthetic Route

A plausible synthetic route for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde can be envisioned starting from commercially available 2-bromo-4-fluorophenol. This multi-step synthesis involves protection of the phenolic hydroxyl group, followed by ortho-formylation and subsequent deprotection.

Reaction Scheme:

• Protection of the Phenolic Hydroxyl Group: The hydroxyl group of 2-bromo-4-fluorophenol is protected, for example, as a methoxymethyl (MOM) ether, to prevent its interference in the subsequent formylation step.

• Ortho-Formylation: The protected phenol undergoes regioselective ortho-formylation. A common method is the Duff reaction or a related formylation procedure that directs the formyl group to the position ortho to the directing group.[8][9]

• Deprotection: The protecting group is removed under acidic conditions to yield the final product.

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solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in DMSO and methanol

An In-Depth Technical Guide to the Solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in DMSO and Methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of a compound is a critical physicochemical property that dictates its utility in a multitude of research and development applications, from biological screening to formulation development. This guide provides a comprehensive technical overview of the solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. While specific quantitative solubility data for this compound is not widely published, this document, authored from the perspective of a Senior Application Scientist, outlines the theoretical considerations for its solubility and provides detailed, field-proven experimental protocols for its accurate determination. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for advancing scientific discovery.

Introduction: The Significance of Solubility for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde of interest in medicinal chemistry and organic synthesis. Its trifunctional nature—possessing an aldehyde, a phenol, and two different halogen substituents—makes it a versatile building block for the synthesis of more complex molecules with potential biological activity. The successful application of this compound in any experimental setting, be it a high-throughput screen or a multi-step synthesis, is contingent upon its ability to be dissolved and remain stable in a suitable solvent system.

Inaccurate or poorly characterized solubility can lead to a cascade of experimental failures, including:

• Underestimation of biological activity: If a compound precipitates out of solution in an assay, its effective concentration will be lower than intended, potentially leading to false-negative results.

• Inconsistent and irreproducible data: Variability in compound solubility between experiments can be a major source of data scatter.

• Challenges in formulation and delivery: For in vivo studies, poor solubility can hinder the development of suitable dosing vehicles.

This guide will focus on two solvents of paramount importance in the laboratory: DMSO, a powerful polar aprotic solvent, and methanol, a common polar protic solvent. Understanding the solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in these solvents is the first step toward its effective utilization in any research endeavor.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a molecule is governed by its intermolecular interactions with the solvent. The structure of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde provides key insights into its expected solubility.

Property	Value/Structure	Source
Molecular Weight	219.01 g/mol	[1][2]
LogP (Octanol-Water Partition Coefficient)	2.29	[1]
Hydrogen Bond Donors	1 (hydroxyl group)	[1]
Hydrogen Bond Acceptors	2 (carbonyl oxygen, hydroxyl oxygen)	[1]
Structure

• Polarity: The presence of the hydroxyl and aldehyde groups imparts polarity to the molecule, allowing for hydrogen bonding.

• Aromatic Ring: The benzene ring is a nonpolar feature.

• Halogen Substituents: The bromine and fluorine atoms are electronegative and contribute to the molecule's overall polarity and potential for dipole-dipole interactions.

Predicted Solubility:

• In DMSO: DMSO is a strong polar aprotic solvent, meaning it has a large dipole moment but does not donate hydrogen bonds.[3] It is an excellent solvent for a wide range of organic compounds, including those with both polar and nonpolar characteristics.[3] The polar groups of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde will interact favorably with the sulfoxide group of DMSO, while the aromatic ring will have favorable interactions with the methyl groups of DMSO. Therefore, high solubility is expected in DMSO .

• In Methanol: Methanol is a polar protic solvent, capable of both donating and accepting hydrogen bonds. The hydroxyl group of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde can act as a hydrogen bond donor to the oxygen in methanol, and the carbonyl and hydroxyl oxygens can act as hydrogen bond acceptors from the hydroxyl group of methanol. While good solubility is anticipated, it may be less than in DMSO due to the smaller size and different nature of the intermolecular interactions.

Determination of Solubility in Dimethyl Sulfoxide (DMSO)

DMSO is the solvent of choice for preparing high-concentration stock solutions for biological screening.[4] Accurately determining the maximum solubility in DMSO is crucial to avoid compound precipitation in assays.

Experimental Protocol: Kinetic and Thermodynamic Solubility in DMSO

This protocol is designed to determine both the kinetic and thermodynamic solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in DMSO.[5][6]

Materials:

• 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

• Anhydrous DMSO

• Vortex mixer

• Centrifuge

• Calibrated analytical balance

• Micropipettes

• 2 mL microcentrifuge tubes

• HPLC or UV-Vis spectrophotometer

Procedure:

• Preparation of a Supersaturated Solution:

  • Accurately weigh approximately 10 mg of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde into a 2 mL microcentrifuge tube.[5]

  • Add a small, precise volume of DMSO (e.g., 100 µL) to the tube.[5]

  • Vortex the mixture vigorously for 5 minutes to facilitate dissolution.[5]

  • Visually inspect the solution. If the compound has fully dissolved, add small, pre-weighed increments of the compound, vortexing after each addition, until a solid precipitate is observed.[5]

• Equilibration for Thermodynamic Solubility:

  • Incubate the supersaturated solution at a controlled room temperature (e.g., 25°C) for 24 hours to allow the solution to reach equilibrium.[5] Gently agitate the solution periodically during this time.

• Separation of Undissolved Solid:

  • Centrifuge the equilibrated solution at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.[5]

• Sample Preparation for Analysis:

  • Carefully collect a known volume of the clear supernatant (e.g., 50 µL) without disturbing the pellet.[5]

  • Dilute the supernatant with a suitable solvent (e.g., methanol or acetonitrile) in which the compound is highly soluble to a concentration within the linear range of the analytical instrument.[5]

• Quantification of Solute Concentration:

  • Determine the concentration of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in the diluted sample using a validated HPLC or UV-Vis spectroscopy method against a standard curve of the compound.

  • Back-calculate the original concentration in the DMSO supernatant to determine the maximum solubility.[5]

Data Presentation: Solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in DMSO

Parameter	Value
Temperature
Solubility (mg/mL)
Solubility (mM)
Method	Thermodynamic Equilibration
Observations	(e.g., color of solution)

Workflow for DMSO Solubility Determination

Caption: Workflow for determining the thermodynamic solubility of a compound in DMSO.

Determination of Solubility in Methanol

Methanol is a versatile solvent used in a variety of chemical reactions and analytical methods. Understanding the solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in methanol is important for its application in these contexts.

Experimental Protocol: Solubility in Methanol

A similar protocol to the one for DMSO can be employed, with adjustments for the different solvent properties.

Materials:

• 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

• Anhydrous Methanol

• Vortex mixer

• Centrifuge (if necessary)

• Calibrated analytical balance

• Micropipettes

• Volumetric flasks

• UV-Vis spectrophotometer or HPLC

Procedure:

• Gravimetric Method (for high solubility):

  • Start with a known volume of methanol in a tared vial.

  • Add small, accurately weighed portions of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

  • After each addition, stir or vortex the mixture until the solid is completely dissolved.

  • Continue adding the compound until a slight excess of solid remains undissolved after prolonged mixing.

  • The solubility can be calculated from the total mass of the compound added to the known volume of methanol just before saturation is exceeded.

• Spectroscopic Method (for lower to moderate solubility):

  • Prepare a series of standard solutions of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in methanol of known concentrations.

  • Generate a calibration curve by measuring the absorbance of the standard solutions at the compound's λmax using a UV-Vis spectrophotometer.

  • Prepare a saturated solution of the compound in methanol by adding an excess of the solid to a known volume of methanol and stirring for an extended period (e.g., 24 hours) to ensure equilibrium.

  • Filter or centrifuge the solution to remove any undissolved solid.

  • Dilute a known volume of the saturated solution with methanol to a concentration that falls within the range of the calibration curve.

  • Measure the absorbance of the diluted solution and use the calibration curve to determine its concentration.

  • Calculate the concentration of the original saturated solution.

Data Presentation: Solubility of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in Methanol

Parameter	Value
Temperature
Solubility ( g/100 mL)
Solubility (M)
Method	(e.g., Gravimetric, Spectroscopic)
Observations

Workflow for Methanol Solubility Determination (Spectroscopic Method)

Caption: Workflow for determining solubility in methanol using a spectroscopic method.

Comparative Analysis and Discussion

• DMSO vs. Methanol: It is anticipated that 2-Bromo-6-fluoro-3-hydroxybenzaldehyde will exhibit higher solubility in DMSO than in methanol. DMSO's larger dipole moment and its nature as a polar aprotic solvent make it exceptionally effective at solvating a wide variety of organic molecules.[3] While methanol can engage in hydrogen bonding, the overall solvating power of DMSO for a molecule with both polar and nonpolar regions is generally superior.

• Impact of Purity: The presence of impurities can significantly affect the measured solubility of a compound. It is imperative to use a highly purified sample of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde for these determinations.

• Temperature Dependence: Solubility is a temperature-dependent property. The protocols outlined here should be conducted at a constant, recorded temperature to ensure reproducibility. For most solids dissolving in liquids, solubility increases with temperature.

Conclusion

While readily available quantitative data on the is scarce, this guide provides the necessary theoretical framework and detailed experimental protocols for its determination. By following the self-validating methodologies described, researchers, scientists, and drug development professionals can generate the reliable and accurate solubility data that is fundamental to the successful application of this compound in their work. A thorough understanding of a compound's solubility is not merely a preliminary step but a cornerstone of robust and reproducible science.

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An In-depth Technical Guide to the Safe Handling and Analysis of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the safety data sheet (SDS) for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde, a key intermediate in pharmaceutical and agrochemical research. Beyond a simple recitation of SDS sections, this document offers a senior application scientist's perspective on interpreting this critical safety information. It synthesizes available data with established principles of chemical safety to provide actionable insights for laboratory and drug development professionals.

Compound Profile and Hazard Identification

2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS No. 1780708-84-0) is a substituted aromatic aldehyde. Its structure, featuring a bromine atom, a fluorine atom, and a hydroxyl group on the benzaldehyde scaffold, imparts a unique combination of reactivity and potential hazards.

A thorough review of available safety data sheets, primarily from suppliers such as Fluorochem, indicates that this compound is classified as hazardous.[1] The primary routes of exposure and associated hazards are summarized below.

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

• Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 - May cause respiratory irritation.[1]

The signal word for this compound is "Warning" . The GHS pictogram associated with these hazards is the exclamation mark (GHS07).

Physicochemical Properties: A Predictive Analysis

Property	Predicted/Inferred Value	Source/Rationale
Molecular Formula	C₇H₄BrFO₂	[1][2]
Molecular Weight	219.01 g/mol	[1][2]
Appearance	White to light yellow or beige solid/powder	Inferred from similar compounds.[3]
Melting Point	43-47 °C (for 2-Bromo-6-fluorobenzaldehyde)	This provides a likely range, though the additional hydroxyl group may alter the melting point.
Boiling Point	No data available
Solubility	Slightly soluble in water; Soluble in organic solvents.	Inferred from the properties of similar aromatic aldehydes.[4]

Toxicological Profile: Understanding the Risks

While specific LD50 or LC50 data for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde are not available, the hazard statements provide a clear indication of its toxicological profile.

• Acute Effects: The primary acute risks are associated with ingestion, skin and eye contact, and inhalation. Ingestion can lead to harmful systemic effects. Direct contact will cause irritation to the skin and serious damage to the eyes. Inhalation of the dust will irritate the respiratory tract.

• Chronic Effects: No specific data on the chronic toxicity, carcinogenicity, or mutagenicity of this compound are available. However, as with many halogenated aromatic compounds, repeated or prolonged exposure should be avoided. The European Chemicals Agency (ECHA) has identified aromatic brominated flame retardants as candidates for restriction due to their persistent, bioaccumulative, and toxic (PBT) properties, which underscores the need for caution with this class of compounds.[5]

Reactivity and Stability

Understanding the chemical reactivity and stability of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde is crucial for safe handling and storage.

• Stability: The compound is expected to be stable under normal laboratory conditions. However, it may be sensitive to light.

• Incompatible Materials: As a general principle for aromatic aldehydes, strong oxidizing agents, strong bases, and strong reducing agents should be avoided.[6]

• Hazardous Decomposition Products: Upon combustion, this compound may produce toxic and corrosive fumes, including carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[7]

Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential when working with this compound.

Engineering Controls:

• Ventilation: All handling of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Personal Protective Equipment (PPE):

The following PPE is mandatory when handling this compound:

• Eye/Face Protection: Chemical safety goggles or a face shield are essential to protect against dust particles and potential splashes.[7]

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.

  • Lab Coat: A lab coat should be worn to protect street clothing.

• Respiratory Protection: For operations that may generate significant dust, a NIOSH-approved respirator with a particulate filter is recommended.[7]

Risk Assessment and Mitigation Workflow

Caption: Risk assessment workflow for handling 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

Safe Handling, Storage, and Disposal Protocols

Handling:

• Preparation: Before handling, ensure that all necessary engineering controls are functioning correctly and that the appropriate PPE is readily available and in good condition.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize inhalation exposure. Use a spatula for solid transfers and avoid creating dust.

• Reactions: Set up reactions in a fume hood. Ensure that all glassware is properly secured.

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[7]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

• The storage area should be clearly labeled.

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.[7]

• This compound should be treated as hazardous waste.

• Contaminated materials (e.g., gloves, paper towels) should also be disposed of as hazardous waste.

• Brominated waste may be incinerated in a licensed hazardous waste disposal facility with appropriate emission controls.[5]

Emergency Procedures

Spill Response:

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Avoid creating dust.[6]

• Collect: Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[8]

• Report: Report the spill to the appropriate safety officer.

For large spills, evacuate the area and contact emergency services.

First Aid Measures:

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][9]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7][10]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][9][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9]

Emergency Response Logic

Caption: Emergency first aid procedures for exposure.

Conclusion

2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a valuable research chemical that requires careful handling due to its hazardous properties. This guide has provided a detailed analysis of its safety data, offering practical advice for its safe use in a laboratory setting. By adhering to the principles of good laboratory practice, utilizing appropriate engineering controls and personal protective equipment, and being prepared for emergencies, researchers can mitigate the risks associated with this compound and conduct their work safely and effectively.

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• Queen Mary University of London Health & Safety Directorate. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

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• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

synthesis of Schiff bases using 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Application Note: High-Yield Synthesis of Sterically Congested Schiff Bases from 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Introduction & Chemical Context

The synthesis of Schiff bases (imines) from 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS: 1780708-84-0) presents a unique challenge in organic synthesis due to the molecule's "steric clamp" architecture. Unlike simple benzaldehydes, this precursor features bulky halogen substituents at both ortho positions (2-Bromo and 6-Fluoro) relative to the carbonyl group.

While the electron-withdrawing nature of the halogens increases the electrophilicity of the carbonyl carbon—theoretically favoring nucleophilic attack—the steric bulk of the bromine atom at C2 and the fluorine atom at C6 significantly hinders the approach of the amine nucleophile. Furthermore, the hydroxyl group at C3 creates an acidic environment that can complicate base-catalyzed pathways.[1]

Key Applications:

• Medicinal Chemistry: The 2-Br and 6-F motifs enhance metabolic stability and lipophilicity, critical for kinase inhibitors and antimicrobial agents.

• Ligand Design: Unlike salicylaldehyde, the C2-Bromine atom blocks the immediate N,O-chelation pocket, forcing alternative coordination modes or serving as a handle for post-synthetic cross-coupling (e.g., Suzuki-Miyaura).

Scientific Rationale & Reaction Mechanism

To overcome the steric hindrance of the 2,6-disubstitution, standard room-temperature stirring is insufficient. This protocol relies on Acid-Catalyzed Dehydration under reflux.[1]

Mechanistic Insight:

• Activation: The acid catalyst (Acetic Acid) protonates the carbonyl oxygen, converting it into a highly reactive oxonium ion.[1] This compensates for the steric hindrance by making the carbonyl carbon significantly more electrophilic.[1]

• Nucleophilic Attack: The primary amine attacks the activated carbonyl.[1] The high temperature provides the kinetic energy necessary to overcome the steric repulsion from the 2-Br and 6-F atoms.

• Dehydration: The intermediate carbinolamine undergoes rapid proton transfer and loss of water to form the imine bond.[1] The entropy-driven removal of water (via reflux or Dean-Stark) drives the equilibrium forward.

Diagram 1: Reaction Mechanism & Steric Environment

Caption: Mechanistic pathway highlighting the acid activation required to overcome the steric blockade of the 2-Br and 6-F substituents.

Experimental Protocols

Method A: Optimized Thermal Reflux (Standard)

Best for: Bulk synthesis (>500 mg) and thermally stable amines.

Reagents:

• Precursor: 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (1.0 eq)

• Amine: Aryl or Alkyl amine (1.0 – 1.1 eq)

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)

• Catalyst: Glacial Acetic Acid (2-3 drops per mmol)

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in 10 mL of absolute ethanol. The solution may appear pale yellow.[1][2]

• Amine Addition: Add 1.0 mmol of the primary amine slowly.

  • Note: If the amine is a hydrochloride salt, add 1.0 eq of Sodium Acetate to neutralize it in situ.[1]

• Catalysis: Add 2-3 drops of Glacial Acetic Acid.

• Reflux: Attach a water-cooled condenser and reflux the mixture at 80°C (ethanol bath) for 4–6 hours .

  • Checkpoint: Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3). The aldehyde spot (Rf ~0.[1]6) should disappear.

• Isolation:

  • Allow the reaction to cool to room temperature.[1][2]

  • If precipitate forms: Filter under vacuum, wash with cold ethanol (2 x 5 mL).[1]

  • If no precipitate: Evaporate solvent to 20% volume using a rotary evaporator, then cool in an ice bath to induce crystallization.[1]

• Purification: Recrystallize from hot Ethanol/Water (9:1) if necessary.[1][3]

Method B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: High-throughput screening, library generation, and difficult amines.

Parameters:

• Power: 150–300 W (Dynamic)

• Temperature: 100°C

• Time: 5–15 minutes

• Solvent: Minimal Ethanol (slurry method) or Solvent-free (neat)

Procedure:

• Mix 1.0 mmol aldehyde and 1.1 mmol amine in a microwave-safe vial.

• Add 1 drop of Glacial Acetic Acid and a minimal amount of EtOH (0.5 mL) to create a slurry.

• Irradiate at 100°C for 5 minutes.

• Cool and wash the solid cake with cold diethyl ether or ethanol to remove unreacted starting materials.[1]

Data Analysis & Quality Control

Characterization Markers

The formation of the Schiff base is confirmed by the disappearance of the aldehyde carbonyl signal and the appearance of the imine signal.

Technique	Marker	Expected Value/Observation
FT-IR	C=N Stretch (Imine)	1615 – 1630 cm⁻¹ (Strong, sharp)
FT-IR	C=O Stretch (Aldehyde)	Disappearance of peak at ~1680 cm⁻¹
¹H NMR	Azomethine Proton (-CH=N-)	Singlet at 8.4 – 8.9 ppm
¹H NMR	Phenolic -OH	Broad singlet at 9.8 – 10.5 ppm (D₂O exchangeable)
¹H NMR	Aldehyde Proton (-CHO)	Disappearance of singlet at ~10.2 ppm
¹³C NMR	Azomethine Carbon	Signal at 158 – 164 ppm

Diagram 2: Experimental Workflow

Caption: Operational workflow for the synthesis and validation of Schiff bases derived from 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

References

• Zoubi, W. A. (2013).[1] Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. International Journal of Organic Chemistry, 3, 73-95.[4] Retrieved from [Link]

• Fetouh, H. A., et al. (2018).[1] Facile and rapid synthesis of a new series of Schiff bases: characterization and evaluation. New Journal of Chemistry. Retrieved from [Link]

• Akkoc, S., et al. (2025).[1][5][6][7] Synthesis, molecular docking, and antiproliferative activity studies of bromine bearing Schiff bases. Biochemical and Biophysical Research Communications.[1] Retrieved from [Link]

• Matrix Fine Chemicals. (2023).[1][5] 2-Bromo-3-fluoro-6-hydroxybenzaldehyde Product Data. Retrieved from [Link][8]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. cpd.hmu.edu.krd [cpd.hmu.edu.krd]
• 3. researchgate.net [researchgate.net]
• 4. Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works [scirp.org]
• 5. ir.uitm.edu.my [ir.uitm.edu.my]
• 6. Synthesis, molecular docking, and antiproliferative activity studies of bromine bearing Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient mechanochemical synthesis of new fluorinated Schiff bases: a solvent-free, alternative to conventional method with mercury adsorption properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Reductive Amination of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Introduction: The Strategic Importance of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in Medicinal Chemistry

2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a highly functionalized aromatic aldehyde that serves as a valuable building block in the synthesis of complex organic molecules, particularly in the realm of drug discovery and development. The unique arrangement of its substituents—a reactive aldehyde, a phenolic hydroxyl group, and two halogen atoms (bromine and fluorine)—provides multiple points for diversification and fine-tuning of molecular properties. The reductive amination of this aldehyde is a pivotal transformation, enabling the introduction of a nitrogen-containing moiety to construct a wide array of secondary and tertiary amines. These amine scaffolds are ubiquitous in pharmacologically active compounds, making robust and efficient protocols for their synthesis highly sought after.

This guide provides an in-depth exploration of the reductive amination procedures involving 2-Bromo-6-fluoro-3-hydroxybenzaldehyde. We will delve into the mechanistic underpinnings of this reaction, discuss the critical parameters that govern its success, and present detailed, field-proven protocols for its execution. The aim is to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently and effectively utilize this versatile building block in their synthetic endeavors.

Scientific Integrity & Logic: Understanding the Reaction

Reductive amination is a cornerstone of C-N bond formation in organic synthesis. It typically proceeds in a two-step sequence within a single pot: the formation of an imine or iminium ion from the reaction of an aldehyde or ketone with an amine, followed by the in-situ reduction of this intermediate to the corresponding amine.[1][2]

The Mechanism of Reductive Amination

The reaction is initiated by the nucleophilic attack of the amine on the carbonyl carbon of the aldehyde. This is followed by dehydration to form an imine. In the presence of an acid catalyst, the imine can be protonated to form a more electrophilic iminium ion. A reducing agent present in the reaction mixture then selectively reduces the C=N double bond of the imine or iminium ion to yield the final amine product.[3]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Preventing Degradation of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Welcome to the technical support center for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS 1427382-15-7). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile intermediate in their synthetic workflows. The integrity of this reagent is paramount for achieving reproducible and successful experimental outcomes. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the long-term stability and purity of your material during storage and handling.

Section 1: Quick Reference Storage Guide

For immediate reference, the following table summarizes the critical parameters for storing 2-Bromo-6-fluoro-3-hydroxybenzaldehyde to minimize degradation.

Parameter	Recommended Condition	Rationale & Avoidances
Temperature	-20°C for long-term storage [1][2]	Slows the rate of all potential degradation reactions. Avoid repeated freeze-thaw cycles by preparing aliquots.[1]
2-8°C for short-term (days)	Acceptable for active use, but minimizes exposure to ambient temperature.
Atmosphere	Inert Gas (Argon or Nitrogen) [3][4][5]	CRITICAL. Prevents oxidation of the aldehyde group to a carboxylic acid, the primary degradation pathway.[3][6]
Light Exposure	Store in Amber or Opaque Vials [5]	Protects against light-induced degradation (photodegradation), which can generate free radicals and promote dehalogenation or oxidation.[7][8]
Moisture	Dry Environment, Tightly Sealed [4][5]	Prevents hydrolysis and potential catalysis of degradation pathways. Use desiccants in storage containers where appropriate.
Container	Glass Vials with PTFE-lined Caps	Ensures an inert storage environment, preventing leaching or reaction with container materials. The Sure/Seal™ system is ideal for handling.[9][10]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary signs that my 2-Bromo-6-fluoro-3-hydroxybenzaldehyde has degraded?

A: Degradation can manifest both visually and analytically.

• Visual Indicators: The pure compound is typically a light-colored solid. A noticeable change to yellow or brown can indicate the formation of oxidized or polymeric impurities.[6] The formation of a distinct crystalline solid that is less soluble in common organic solvents may suggest oxidation to the corresponding benzoic acid.

• Analytical Indicators: The most reliable method is chromatographic analysis (HPLC, GC). Signs of degradation include a decrease in the peak area of the parent compound, the appearance of new peaks, and poor peak shape for the main analyte.[1] ¹H NMR spectroscopy is also definitive; the aldehyde proton signal (around 10 ppm) will decrease, while a new, broad peak may appear far downfield (12-13 ppm), indicating the formation of a carboxylic acid.

Q2: My compound is stored in the freezer, but I'm still seeing degradation. What is the most likely cause?

A: The single most critical factor for preventing degradation of benzaldehydes is the exclusion of oxygen.[3][4] While cold temperatures slow reaction rates, they do not stop oxidation if air is present in the container. Bulk storage of benzaldehyde often requires nitrogen blanketing because it readily oxidizes to benzoic acid upon air exposure.[3] If you are storing your material in a standard vial without an inert atmosphere, oxidation is the most probable cause of degradation, even at -20°C.

Q3: What are the main chemical pathways through which this compound degrades?

A: There are three primary degradation pathways to be aware of:

• Oxidation: The aldehyde functional group is highly susceptible to oxidation by atmospheric oxygen, converting it to the corresponding 2-bromo-6-fluoro-3-hydroxybenzoic acid. This is the most common degradation route.[3][6]

• Photodegradation: Exposure to light, particularly UV wavelengths, can induce cleavage of the carbon-bromine bond, a process known as photolysis, to form aryl radicals.[7] This can lead to a variety of byproducts, including the de-brominated compound (6-fluoro-3-hydroxybenzaldehyde).

• Dakin Oxidation: While less common under standard storage conditions, ortho- and para-hydroxybenzaldehydes can undergo the Dakin oxidation in the presence of a base and an oxidizing agent (like peroxides) to form a benzenediol.[11][12] While this molecule has a meta-hydroxyl group, contamination with basic or oxidizing impurities could potentially facilitate related oxidative processes.

Q4: How should I handle the compound for routine use to maintain its integrity?

A: Proper handling is crucial. We recommend you do not repeatedly open and use the main stock bottle. Instead, upon receiving the material, divide it into smaller, single-use or weekly-use aliquots in an inert atmosphere (e.g., a glovebox).[5] Each aliquot should be stored under the ideal conditions outlined in Section 1. When weighing out the compound, do so quickly and reseal the container promptly. For solution-based work, use anhydrous solvents and consider handling via cannula transfer techniques under an inert gas.[9][10]

Section 3: Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Action(s)
Compound has turned yellow/brown.	1. Chronic, low-level oxidation from air exposure. 2. Photodegradation from storage in a clear vial.	1. Check purity via HPLC or NMR. 2. If purity is compromised, consider purification (recrystallization) if feasible, or procure a new batch. 3. Implement strict inert atmosphere and light-protection protocols for all future storage.
Inconsistent yields or new byproducts in my reaction.	The starting material has degraded, reducing the concentration of the active reagent and introducing impurities.	1. Immediately perform a QC analysis (see Protocol 4.2) on your starting material. 2. Compare the results to the Certificate of Analysis (CoA) or a fresh standard. 3. If degradation is confirmed, use a fresh, validated batch of the reagent for your synthesis.
Reduced peak area and multiple impurity peaks in HPLC/GC.	Significant degradation has occurred due to improper storage (likely a combination of air, light, and/or moisture exposure).	1. Discard the compromised material. 2. Review and strictly enforce the storage and handling protocols outlined in this guide. 3. Ensure all users in the lab are trained on handling air- and light-sensitive compounds.[5]

Section 4: Validated Protocols

Protocol 4.1: Recommended Storage and Aliquoting Procedure

This protocol ensures the long-term stability of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

Materials:

• Stock vial of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

• Multiple small (1-2 mL) amber glass vials with PTFE-lined screw caps

• Glovebox or Schlenk line with a supply of dry nitrogen or argon gas

• Spatula, weighing paper

• Parafilm or electrical tape

Procedure:

• Prepare the Environment: Purge a glovebox with inert gas until oxygen and moisture levels are below 10 ppm. If using a Schlenk line, ensure all glassware is properly dried in an oven (125°C overnight) and cooled under vacuum before backfilling with inert gas.[10]

• Pre-label Vials: Clearly label the smaller amber vials with the compound name, date, and aliquot amount.

• Transfer Compound: Inside the inert atmosphere, open the main stock bottle.

• Aliquot: Carefully weigh the desired amount of the compound for each aliquot and transfer it into the pre-labeled amber vials. Work efficiently to minimize the time the stock bottle is open.

• Seal Vials: Tightly seal each aliquot vial with its PTFE-lined cap.

• Secure Seal: For extra protection, wrap the cap and neck of each vial with Parafilm.

• Store: Place the newly created aliquots and the main stock bottle in a labeled, sealed secondary container and store at -20°C.

Protocol 4.2: Quality Control (QC) Analysis by HPLC

Use this method to verify the purity of the compound upon receipt and periodically during storage.

Instrumentation & Columns:

• HPLC System: With UV/Vis or DAD detector

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size)

Mobile Phase & Conditions:

• Mobile Phase A: Water with 0.1% Acetic Acid

• Mobile Phase B: Acetonitrile with 0.1% Acetic Acid

• Gradient: Start at 60% A / 40% B, ramp to 10% A / 90% B over 15 minutes. Hold for 5 minutes. Return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm[13]

• Injection Volume: 10 µL

• Sample Preparation: Prepare a ~0.5 mg/mL solution of the compound in Acetonitrile.

Analysis:

• Run a blank (injection of pure acetonitrile).

• Inject the prepared sample solution.

• Analyze the resulting chromatogram. A pure sample should show a single major peak. The appearance of significant secondary peaks, especially one at a shorter retention time (more polar), may indicate the presence of the oxidized carboxylic acid byproduct.

Section 5: The Chemistry of Degradation

Understanding the underlying chemical instability of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde is key to preventing it. The molecule's structure contains three functional groups that influence its stability: the reactive aldehyde, the activating phenolic hydroxyl group, and the halogen substituents.

• Aldehyde Oxidation: The aldehyde group (-CHO) is readily oxidized to a carboxylic acid (-COOH). This reaction is often initiated by radical mechanisms and is accelerated by exposure to oxygen and light. This is the most prevalent degradation pathway for most benzaldehydes.[3][4][6]

• Photolytic C-Br Cleavage: The carbon-bromine bond (bond dissociation energy ~293 kJ/mol) is significantly weaker than the carbon-fluorine bond (~452 kJ/mol) and can be cleaved by UV light.[14] This homolytic cleavage generates an aryl radical, which is highly reactive and can abstract a hydrogen atom from a solvent or another molecule, leading to the de-brominated impurity.[7]

• Phenolic Reactivity: The hydroxyl group (-OH) is an electron-donating group that activates the aromatic ring, making it more susceptible to oxidative processes.

The diagram below illustrates the primary degradation pathways.

Caption: Primary degradation pathways for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.

References

• Dakin oxidation - Wikipedia. Available at: [Link]

• E-Dakin reaction: oxidation of hydroxybenzaldehydes to phenols with electrochemically generated peroxodicarbonate as sustainable ex-cell oxidizer - Green Chemistry (RSC Publishing). Available at: [Link]

• EP0591799A1 - Oxidation of hydroxybenzaldehydes to dihydroxybenzene compounds - Google Patents.

• Kinetics of Permagnetic oxidation of 4-hydroxy Benzaldehyde in acidic media. Available at: [Link]

• BENZALDEHYDE - Chemstock. Available at: [Link]

• Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances - ResearchGate. Available at: [Link]

• HPLC determination of benzaldehyde in benzyl alcohol containing injectable formulations - ResearchGate. Available at: [Link]

• Gas-liquid Chromatographic and Difference Spectrophotometric Techniques for the Determination of Benzaldehyde in Benzyl Alcohol - PubMed. Available at: [Link]

• Safety Data Sheet: Benzaldehyde - Carl ROTH. Available at: [Link]

• Benzaldehyde Analytical Grade. Available at: [Link]

• BENZALDEHYDE - Techno PharmChem. Available at: [Link]

• Rapid and sensitive determination of benzaldehyde arising from benzyl alcohol used as preservative in an injectable formulation solution using dispersive liquid-liquid microextraction followed by gas chromatography - PubMed. Available at: [Link]

• How We Handle Air Sensitive Samples - Momentum Transfer. Available at: [Link]

• Handling air-sensitive reagents AL-134 - MIT. Available at: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups - Organic Chemistry Portal. Available at: [Link]

• Degradation of halogenated aromatic compounds - PubMed. Available at: [Link]

• Dehalogenation - Wikipedia. Available at: [Link]

• Halogen bonding matters: visible light-induced photoredox catalyst-free aryl radical formation and its applications - RSC Publishing. Available at: [Link]

• Possible degradation pathways leading from benzaldehyde to benzene or benzoic acid - ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. chemstock.ae [chemstock.ae]
• 4. gustavus.edu [gustavus.edu]
• 5. ossila.com [ossila.com]
• 6. technopharmchem.com [technopharmchem.com]
• 7. Halogen bonding matters: visible light-induced photoredox catalyst-free aryl radical formation and its applications - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. ehs.umich.edu [ehs.umich.edu]
• 10. web.mit.edu [web.mit.edu]
• 11. Dakin oxidation - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Dehalogenation - Wikipedia [en.wikipedia.org]

troubleshooting low reactivity of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde aldehyde group

Technical Support Center: 2-Bromo-6-fluoro-3-hydroxybenzaldehyde Ticket ID: #BFHB-REACT-001 Status: Open Subject: Troubleshooting Low Reactivity of Aldehyde Moiety in 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Executive Summary: The "Deceptive" Scaffold

User feedback consistently indicates that 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (BFHB) fails in standard aldehyde protocols (e.g., reductive amination, Knoevenagel condensation) where simple benzaldehydes succeed.

Root Cause Analysis: The reactivity failure is not due to a single factor but a synergistic blockade involving three distinct mechanisms:

• Steric Tunneling (The Ortho Effect): The aldehyde is flanked by a bulky Bromine (C2) and a Fluorine (C6). While Fluorine is small (

  ), the Bromine ( ) forces the carbonyl group out of planarity to minimize repulsion, yet the "tunnel" between them restricts the angle of attack for nucleophiles.

• Electronic Deactivation: The 3-Hydroxyl group is a strong electron donor (

  effect). It pushes electron density into the ring, which is conjugated to the carbonyl carbon, significantly reducing its electrophilicity.[1]

• The "Phenoxide Trap": In basic conditions (common for condensations), the 3-OH deprotonates (

  ). The resulting phenoxide anion is an even stronger electron donor, effectively "killing" the aldehyde's reactivity.

Diagnostic Visualization

The following diagram illustrates the competing forces deactivating the carbonyl center.

Figure 1: Mechanistic map showing the convergence of steric hindrance and electronic deactivation on the aldehyde center.

Troubleshooting Guides & Protocols

Scenario A: Imine/Schiff Base Formation Fails

Symptoms: Starting material remains unconsumed even after 24h reflux; low yield; hydrolysis upon workup.

The Fix: Standard acid catalysis (AcOH) is insufficient to overcome the steric barrier. You must use a Lewis Acid that acts as both an activator and a dehydrating agent. Titanium(IV) chloride (

) is the gold standard for this scaffold.

Protocol:

Mediated Condensation Note: Perform in a glovebox or under strict Schlenk conditions.

• Dissolution: Dissolve BFHB (1.0 eq) and the amine (1.1 eq) in anhydrous Toluene or DCM (

  ).

• Base Addition: Add Triethylamine (

  , 3.0 eq). Crucial: The base neutralizes the HCl byproduct.

• Activation: Cool to 0°C. Dropwise add

  (0.6 eq of a 1M solution in DCM).

  • Mechanism:[2] Titanium coordinates to the carbonyl oxygen, increasing electrophilicity (overcoming the 3-OH effect) and effectively "pulling" the oxygen off as

    .

• Reaction: Stir at ambient temperature for 2-4 hours. (Reflux is rarely needed with

  ).

• Workup: Quench with saturated

  (not water/acid, to prevent hydrolysis). Filter through Celite to remove Titanium salts.

Parameter	Standard Method	Method
Catalyst	Acetic Acid /	/
Temp	Reflux (110°C)	0°C RT
Time	24-48 h	2-4 h
Yield (Typical)	< 30%	> 85%

Scenario B: Knoevenagel Condensation Stalls

Symptoms: No product formed; recovery of starting material; formation of red/black tars.

The Fix: The "Phenoxide Trap" is the culprit. Standard bases (Piperidine, Pyridine) deprotonate the 3-OH. The resulting anion pushes electron density into the ring, making the aldehyde unreactive to the nucleophile.

Strategy 1: The "Buffer" Method (Mild) Instead of pure piperidine, use a buffered system to keep the pH slightly acidic, preventing phenoxide formation while allowing enolization of the nucleophile.

• Reagents: Ammonium Acetate (

  ) or Piperidinium Acetate.

• Solvent: Benzene or Toluene with Dean-Stark trap.

• Procedure: Reflux with continuous water removal. The acidic buffer keeps the 3-OH protonated.

Strategy 2: Protection (Recommended) If the buffer method fails, you must mask the phenol.

• Protect: React BFHB with MOM-Cl (Methoxymethyl chloride) or TBDMS-Cl.

  • Why: Converts the donor -OH into a weaker donor (ether) and eliminates the acidic proton.

• Condense: Run standard Knoevenagel (Piperidine/EtOH).

• Deprotect: Acidic hydrolysis (HCl/MeOH) to restore the phenol.

Scenario C: Oxidation Issues (Pinnick/Jones)

Symptoms: Complex mixtures; loss of Bromine; over-oxidation.

The Fix:

• Pinnick Oxidation (

  ): The generated can attack the electron-rich phenolic ring or cause bromine exchange.

  • Solution: Use 2-Methyl-2-butene (excess, 10-20 eq) as a chlorine scavenger. This is non-negotiable for electron-rich phenols.

• Permanganate (

  ): Avoid. It will oxidatively cleave the phenolic ring (Dakins-like reactions).

Decision Tree for Experiment Planning

Use this logic flow to select the correct methodology before starting your experiment.

Figure 2: Experimental decision matrix for BFHB functionalization.

References

• Leggio, A., et al. (2017).[3] "Formation of Amides: One-Pot Condensation of Carboxylic Acids and Amines Mediated by TiCl4." Chemistry Central Journal, 11(1): 87. [Link][3]

  • Relevance: Establishes the protocol for TiCl4 mediated condens
• Relevance: Provides comparative data on reaction yields for ortho-substituted benzaldehydes.

• Pratihar, S. (2014).[4] "Electrophilicity and nucleophilicity of commonly used aldehydes." Organic & Biomolecular Chemistry, 12, 5781. [Link]

  • Relevance: Validates the electronic deactivation effects of para/meta substituents on aldehyde reactivity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Thermal Optimization for Halogenated Benzaldehyde Couplings

Ticket Subject: Optimizing temperature conditions for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

Welcome to the Technical Support Center. You are working with 2-Bromo-6-fluoro-3-hydroxybenzaldehyde , a densely functionalized scaffold often used in the synthesis of kinase inhibitors (e.g., BTK inhibitors) and PROTAC linkers.[1]

This substrate presents a unique "Triad of Challenges" that makes thermal control critical:

• The Unprotected Phenol (-OH): At low temperatures, the phenoxide anion (generated by the base) can coordinate to Palladium(II), forming a resting state that inhibits the catalytic cycle.

• The Ortho-Fluoro Effect: While the fluorine atom withdraws electron density (facilitating oxidative addition), it also introduces steric strain and potential Pd-F interactions that can destabilize the active catalyst at high temperatures.

• The Aldehyde (-CHO): This group is susceptible to Cannizzaro disproportionation or oxidation if the reaction temperature is too high in the presence of strong bases.

This guide focuses on Suzuki-Miyaura Cross-Coupling , as it is the primary transformation for this aryl bromide.[1]

The Thermodynamics of Coupling (The "Why")

Temperature is not just a switch for speed; it is a selector for mechanism. For this specific molecule, the thermal window is narrow (typically 60°C to 85°C ).

The "Goldilocks" Thermal Zone[1]

Temperature Range	Dominant Kinetic Behavior	Risk Assessment
< 40°C (Low)	Catalyst Poisoning: The free phenol (pKa ~8-9) deprotonates and binds to Pd(II), halting the cycle before transmetallation.[1]	High Risk of Stalled Reaction. Conversion stops at <10%.
60°C - 80°C (Optimal)	Ligand Dissociation: Thermal energy is sufficient to break the Pd-Phenoxide bond, allowing the boronic acid to enter the transmetallation step.[1]	Ideal Zone. High turnover frequency (TOF) with minimal degradation.
> 100°C (High)	Protodeboronation: The boronic acid coupling partner hydrolyzes rapidly. Aldehyde Degradation: Cannizzaro reactions occur.	High Risk of Impurities. Low yield despite full consumption of starting material.

Workflow Visualization

The following diagram illustrates the standard operating procedure and the critical decision points for thermal regulation.

Figure 1: Thermal ramp and checkpoint workflow for optimizing the coupling reaction.

Troubleshooting Guide

Use this matrix to diagnose issues based on your HPLC/LC-MS data.

Symptom: Reaction Stalls (Conversion < 50%)

• Diagnosis: The "Phenol Inhibition" Effect.

• Root Cause: At temperatures below 60°C, the deprotonated hydroxyl group at the 3-position coordinates to the Palladium center, preventing the boronic acid from reacting.[1]

• Solution:

  • Increase temperature to 80°C .

  • Switch to a bulky, electron-rich ligand like XPhos or SPhos , which can sterically displace the phenoxide.[1]

  • Do NOT add more catalyst yet; heat is the missing reagent.

Symptom: Protodebromination (Product is 2-H-6-fluoro...)[1]

• Diagnosis: Overheating or "Wet" Solvent.

• Root Cause: If the temperature is >90°C, the rate of reductive elimination (forming the C-C bond) is outcompeted by the reduction of the C-Pd bond by hydride sources (often from solvent decomposition or excess water).

• Solution:

  • Lower temperature to 65°C .

  • Ensure solvents (Dioxane/Water mix) are strictly degassed. Oxygen accelerates this side reaction.[2]

Symptom: Aldehyde Loss (Cannizzaro Reaction)

• Diagnosis: Disproportionation into Benzyl Alcohol + Benzoic Acid.

• Root Cause: Use of strong hydroxide bases (NaOH, KOH) at high temperatures (>80°C).

• Solution:

  • Switch to a milder base: K3PO4 or K2CO3 .

  • Use a biphasic system (Toluene/Water) which keeps the base in the aqueous phase and the aldehyde in the organic phase, minimizing contact time.

Standardized Protocol (Best Practice)

This protocol is optimized for 1.0 mmol scale.

Reagents:

• Substrate: 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (1.0 equiv)[1]

• Boronic Acid: R-B(OH)2 (1.2 equiv)

• Catalyst: Pd(dppf)Cl2·DCM (3 mol%) or Pd2(dba)3 + XPhos (for difficult partners)

• Base: K3PO4 (3.0 equiv) - Crucial for buffering the phenol[1]

• Solvent: 1,4-Dioxane : Water (4:1 ratio)[1][3]

Step-by-Step:

• Charge: Add substrate, boronic acid, and base to the vial.[1]

• Degas: Seal and purge with Argon for 5 minutes. Oxygen is the enemy of temperature stability.

• Catalyst: Add Pd catalyst quickly under positive Argon pressure.

• Ramp: Place in a pre-heated block at 80°C .

  • Note: Do not start at RT and ramp up slowly; a fast ramp prevents the formation of inactive Pd-aggregates.

• Monitor: Check LC-MS at 2 hours.

• Quench: Cool to RT. Acidify carefully with 1M HCl to pH ~5.

  • Why? The product is a phenol. At high pH (workup), it is water-soluble.[1] You must re-protonate it to extract it into the organic layer.

FAQ: Specific Scenarios

Q: Can I protect the phenol to make the reaction easier? A: Yes. Protecting the phenol as a MOM (Methoxymethyl) or TBS (Silyl) ether eliminates the catalyst poisoning issue entirely. This allows you to run the reaction at lower temperatures (50-60°C) with standard catalysts like Pd(PPh3)4. However, this adds two synthetic steps (protection/deprotection).

Q: My boronic acid is unstable. How do I adjust the temperature? A: If using a heterocyclic boronic acid (e.g., 2-pyridine boronic acid), they are prone to rapid hydrolysis at 80°C.[1]

• Strategy: Lower the temp to 60°C and use a highly active precatalyst like Pd-PEPPSI-IPr .[1] This catalyst is active at lower temperatures and compensates for the thermal deficit.[4]

Q: Why do I see a "Homocoupling" impurity? A: This (Ar-Ar dimer of the boronic acid) appears when oxygen enters the system. High temperature exacerbates this. If you see this, your temperature isn't the problem—your degassing technique is.

Decision Tree: Thermal Optimization

Use this logic flow to determine your starting temperature for new coupling partners.

Figure 2: Decision tree for selecting initial temperature based on substrate protection and partner stability.

References

• Miyaura, N., & Suzuki, A. (1995).[1][5] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link

• Billingsley, K., & Buchwald, S. L. (2008).[1] An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Coupling of Aryl Chlorides with Arylboronic Acids. Journal of the American Chemical Society, 130(40), 13552–13554.[1] Link

  • Context: Establishes the utility of XPhos/SPhos ligands for hindered and acidic substr

• Valente, C., et al. (2010).[1] Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst. Angewandte Chemie International Edition, 49(44), 8156-8159.[1] Link

  • Context: Describes PEPPSI catalysts for low-temperature couplings of difficult substr

• Organic Chemistry Portal. (2024). Suzuki Coupling: Mechanism and Recent Literature. Link

  • Context: General verification of functional group tolerance (Aldehydes/Phenols).

Sources

• 1. CN102070420B - Method for preparing 2-bromo-6-fluorobenzaldehyde - Google Patents [patents.google.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Functionalization of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Welcome to the technical support center for the functionalization of 2-bromo-6-fluoro-3-hydroxybenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile but challenging molecule. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions to help you navigate the complexities of its functionalization and minimize side reactions.

Introduction: Understanding the Reactivity Landscape

2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a trifunctional aromatic compound offering three distinct reaction sites: a phenolic hydroxyl group, an aldehyde, and a carbon-bromine bond amenable to cross-coupling reactions. The presence of a strongly electron-withdrawing fluorine atom ortho to the bromine and meta to the hydroxyl group significantly influences the molecule's reactivity, creating both opportunities for selective transformations and potential pitfalls in the form of side reactions. A thorough understanding of the electronic and steric factors at play is crucial for successful synthetic outcomes.

This guide is structured as a series of questions and answers, directly addressing common challenges and providing practical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Chemoselectivity and Protecting Group Strategy

Question 1: I am planning a multi-step synthesis. In what order should I functionalize the hydroxyl, aldehyde, and bromo groups to minimize side reactions?

Answer: The optimal reaction sequence is critical for this substrate due to the varying reactivity and sensitivity of the functional groups. A logical and generally successful strategy is as follows:

• Protect the Phenolic Hydroxyl Group: The hydroxyl group is acidic and can interfere with many organometallic reactions, particularly cross-coupling catalysis. It can also be a site for unwanted O-alkylation or O-acylation. Protecting it as an ether (e.g., methyl, benzyl, or silyl ether) is typically the first and most crucial step.

• Protect the Aldehyde Group (if necessary): The aldehyde is susceptible to oxidation, reduction, and nucleophilic attack. If your subsequent reaction conditions are not compatible with a free aldehyde (e.g., use of strong bases or nucleophiles), it should be protected. Acetal formation is a common and effective method.[1]

• Functionalize the Bromo Group: With the hydroxyl and aldehyde groups protected, the bromo group can be selectively targeted for various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to form new carbon-carbon or carbon-heteroatom bonds.

• Deprotection: The protecting groups can be removed in the final steps to reveal the desired functionalized product.

This sequence ensures that the more reactive and sensitive functionalities are masked, allowing for clean and selective transformation at the desired position.

Question 2: What are the best protecting groups for the hydroxyl and aldehyde functionalities in this molecule?

Answer: The choice of protecting group depends on the planned reaction conditions. Here is a summary of recommended protecting groups and their compatibility:

Functional Group	Protecting Group	Protection Reagents	Deprotection Conditions	Stability & Notes
Hydroxyl	Methyl (Me)	Methyl iodide, K₂CO₃, in acetone	BBr₃ in CH₂Cl₂	Very stable, but deprotection can be harsh.
Benzyl (Bn)	Benzyl bromide, K₂CO₃, in DMF	H₂, Pd/C	Stable to most conditions except catalytic hydrogenation.
tert-Butyldimethylsilyl (TBS/TBDMS)	TBSCl, imidazole, in DMF	Tetrabutylammonium fluoride (TBAF) in THF	Stable to most non-acidic and non-fluoride conditions. Can be sensitive to strong bases at high temperatures.
Aldehyde	Dimethyl acetal	Trimethyl orthoformate, p-TsOH (cat.) in MeOH	Aqueous acid (e.g., HCl in acetone/water)	Stable to basic and nucleophilic conditions.
1,3-Dioxolane	Ethylene glycol, p-TsOH (cat.) in toluene	Aqueous acid	Generally more stable than acyclic acetals.

Recommendation: For a versatile and robust protection strategy, consider protecting the hydroxyl group as a benzyl ether and the aldehyde as a 1,3-dioxolane. Both are stable to a wide range of cross-coupling conditions and can be deprotected under orthogonal conditions if needed.

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

Question 3: I am attempting a Suzuki coupling with my protected 2-bromo-6-fluoro-3-O-protected-benzaldehyde, but I am getting low yields and a significant amount of a byproduct that appears to be my starting material without the bromine. What is happening and how can I fix it?

Answer: The byproduct you are observing is likely the result of protodehalogenation (also known as hydrodehalogenation), a common side reaction in palladium-catalyzed cross-coupling reactions.[1] In this process, the aryl halide is reduced, and the bromine is replaced by a hydrogen atom.

Causality:

• Source of Hydride: This side reaction can be promoted by certain bases, impurities that can act as a hydride source, or the use of protic solvents like alcohols.

• Interrupted Catalytic Cycle: It can also occur if the catalytic cycle is stalled after the oxidative addition of the palladium catalyst to the C-Br bond but before the transmetalation step with the boronic acid.

Troubleshooting Strategies:

Strategy	Rationale
Base Selection	Use a non-nucleophilic, anhydrous base like K₃PO₄ or Cs₂CO₃. Avoid hydroxides or alkoxides which can be sources of water or hydride.
Solvent Choice	Use anhydrous, aprotic solvents such as 1,4-dioxane, toluene, or THF. Rigorously dry your solvents and reagents.
Ligand Selection	Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos). These can accelerate the desired cross-coupling pathway, outcompeting protodehalogenation.
Degassing	Thoroughly degas your reaction mixture to remove oxygen, which can lead to catalyst deactivation and promote side reactions.

Experimental Protocol: Optimized Suzuki Coupling

Caption: Optimized Suzuki Coupling Workflow.

Question 4: My Buchwald-Hartwig amination is failing. What are the most common reasons for low yield with this type of substrate?

Answer: Buchwald-Hartwig aminations can be challenging with sterically hindered and electron-deficient substrates like protected 2-bromo-6-fluoro-3-hydroxybenzaldehyde. Common causes of failure include:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from a Pd(II) precatalyst.

• Inappropriate Ligand: The chosen ligand may not be suitable for the sterically demanding environment around the C-Br bond.

• Ineffective Base: The base may be too weak to deprotonate the amine or may have poor solubility.

• Catalyst Poisoning: The substrate or amine coupling partner may contain functional groups that inhibit the catalyst.

Troubleshooting Guide for Buchwald-Hartwig Amination

Issue	Recommended Solution
Low to No Yield	Switch to a Pre-catalyst: Use a commercially available palladium pre-catalyst (e.g., a G3 or G4 palladacycle) that readily forms the active LPd(0) species. Use Bulky, Electron-Rich Ligands: Employ bulky biaryl phosphine ligands like XPhos, SPhos, or BrettPhos, which are effective for challenging substrates. Select a Strong, Soluble Base: Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are often effective.
Side Reactions	Hydrodehalogenation: This is also a common side reaction in aminations. Optimizing the ligand and using a more appropriate base can help suppress it.
Dark Reaction Mixture / Catalyst Crashing	Ensure Inert Atmosphere: Rigorously exclude oxygen and moisture. Check Reagent Purity: Impurities in the amine or solvent can poison the catalyst.

Section 3: Potential Isomerization and Rearrangement Reactions

Question 5: I am concerned about the possibility of the bromine atom migrating on the aromatic ring under my reaction conditions. Is a "halogen dance" rearrangement a significant risk?

Answer: Yes, a halogen dance rearrangement is a potential side reaction to be aware of, particularly when using strong bases.[2][3] This reaction involves the migration of a halogen atom to a different position on the aromatic ring. The driving force for this rearrangement is thermodynamic, and it proceeds through an aryl carbanion intermediate.

Conditions Favoring Halogen Dance:

• Strong Bases: The use of very strong bases, such as lithium diisopropylamide (LDA) or other organolithium reagents, can initiate the deprotonation of the aromatic ring, leading to the halogen dance.

• Elevated Temperatures: Higher reaction temperatures can provide the activation energy needed for the rearrangement to occur.

Minimization Strategies:

• Avoid Excessively Strong Bases: For reactions like hydroxyl protection, use milder bases like K₂CO₃ or Cs₂CO₃. For cross-coupling reactions, the bases typically used (e.g., K₃PO₄, NaOtBu) are generally less likely to induce a halogen dance than organolithium bases.

• Maintain Low Temperatures: If the use of a strong base is unavoidable, conduct the reaction at the lowest possible temperature that still allows for the desired transformation.

• Careful Order of Addition: In some cases, adding the electrophile before the strong base can trap the desired intermediate before it has a chance to rearrange.

Section 4: Reactivity of the Aromatic Ring

Question 6: Can I perform a nucleophilic aromatic substitution (SNA) on this molecule? Will the fluorine or the bromine be displaced?

Answer: The aromatic ring of 2-bromo-6-fluoro-3-hydroxybenzaldehyde is activated towards nucleophilic aromatic substitution (SNA) due to the presence of the electron-withdrawing aldehyde and fluorine substituents.[4] These groups stabilize the negatively charged Meisenheimer complex intermediate formed during the reaction.

Leaving Group Tendency in SNAr: In many SNAr reactions, fluoride is a better leaving group than bromide because the first step, the nucleophilic attack, is rate-determining. The highly electronegative fluorine atom makes the carbon to which it is attached more electrophilic and thus more susceptible to attack.

Chemoselectivity Considerations:

• Reaction at the C-F Bond: It is plausible that a strong nucleophile could displace the fluorine atom.

• Reaction at the C-Br Bond: While generally a better leaving group in SN1 and SN2 reactions, bromine is often less reactive than fluorine in SNAr.

• Competition with Other Reactions: SNAr will be in competition with other potential reactions, such as nucleophilic addition to the aldehyde. Protecting the aldehyde group is crucial if SNAr is the desired transformation.

Recommendation: If SNAr is not the desired reaction, avoid using strong nucleophiles in combination with high temperatures. If SNAr is the goal, be aware that a mixture of products from the displacement of both fluorine and bromine is possible, and careful optimization will be required to achieve selectivity.

Summary of Key Reaction Pathways and Side Reactions

Caption: Recommended synthetic pathway and potential side reactions.

References

• Wikipedia. Halogen dance rearrangement. [Link]

• chemeurope.com. Halogen dance rearrangement. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. pure.rug.nl [pure.rug.nl]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]

overcoming steric hindrance in 2-Bromo-6-fluoro-3-hydroxybenzaldehyde derivatives

<_ Technical Support Center: Overcoming Steric Hindrance in 2-Bromo-6-fluoro-3-hydroxybenzaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for synthetic challenges involving 2-bromo-6-fluoro-3-hydroxybenzaldehyde and its derivatives. This guide is designed to provide senior-level insights and practical, field-proven solutions to common issues encountered during the chemical modification of this sterically congested scaffold. Our focus is on providing not just protocols, but the underlying rationale to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance a significant issue with 2-bromo-6-fluoro-3-hydroxybenzaldehyde derivatives?

The primary challenge arises from the "ortho effect," a phenomenon describing the unique influence of substituents located on adjacent carbon atoms of a benzene ring.[1] In this specific molecule, the aldehyde group is flanked by two bulky ortho substituents: a bromine atom and a fluorine atom. This arrangement creates significant steric congestion around the aldehyde and the adjacent phenolic hydroxyl group.

This steric shield obstructs the approach of reagents, hindering reactions that require access to these functional groups or the nearby aromatic carbons. Furthermore, the electronic properties of these groups (the electron-withdrawing nature of the halogens and aldehyde) also modulate the reactivity of the aromatic ring, often making standard reaction conditions ineffective.[2][3]

Q2: What are the most common reactions affected by this steric hindrance?

Steric hindrance in this scaffold typically complicates several critical synthetic transformations:

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig): The ortho substituents impede the oxidative addition of the palladium catalyst to the carbon-bromine bond and the subsequent reductive elimination step, which is necessary to form the new carbon-carbon or carbon-nitrogen bond.[4][5]

• Williamson Ether Synthesis: The alkylation of the phenolic hydroxyl group is hindered, as the ortho groups block the approach of the alkylating agent to the phenoxide oxygen.[6]

• Nucleophilic Aromatic Substitution (SNAr): While the electron-withdrawing groups can, in principle, activate the ring for SNAr, the steric bulk around the potential reaction sites (the carbons bearing the bromine and fluorine) can prevent the nucleophile from attacking.[7]

• Aldehyde Condensation/Protection: Reactions involving the aldehyde, such as acetal formation for protection, can be sluggish due to the hindered environment.[8]

Q3: Can protecting groups help mitigate issues related to the reactive hydroxyl and aldehyde functionalities?

Yes, a well-chosen protecting group strategy is often essential for success. Protecting these groups can prevent unwanted side reactions and, in some cases, alter the steric and electronic profile of the molecule to favor the desired transformation.

• Phenolic Hydroxyl Group: Protecting the phenol is crucial, especially in cross-coupling reactions where it can interfere with the catalyst. Ethers (like methyl or benzyl ethers) are robust, but their cleavage can require harsh conditions.[9] Silyl ethers (e.g., TBDMS) are a milder option. For reactions where the phenol's acidity is a problem, converting it to an ether or ester is recommended.[10][11]

• Aldehyde Group: The aldehyde can be protected as an acetal, which is stable to many reaction conditions, particularly those involving strong bases or nucleophiles. This protection is reversible under acidic conditions.[10]

Troubleshooting Guides: Reaction-Specific Solutions

Guide 1: Poor Yield in Suzuki-Miyaura Coupling Reactions

Issue: You are attempting to couple an arylboronic acid with the 2-bromo-6-fluoro-3-hydroxybenzaldehyde scaffold and are observing low to no yield, with significant starting material recovery or formation of homocoupled side products.[12][13]

Root Cause Analysis: The primary culprit is steric hindrance impeding the catalytic cycle. The bulky ortho substituents make it difficult for the palladium catalyst to coordinate and for the subsequent steps of the reaction to proceed efficiently. This is a common challenge when creating sterically demanding biaryls.[14]

Solutions & Protocols:

• Catalyst and Ligand Selection (The "Buchwald Ligands"): Standard catalysts like Pd(PPh₃)₄ are often ineffective. Success hinges on using specialized, bulky, and electron-rich phosphine ligands that promote the difficult oxidative addition and reductive elimination steps.[5]

  • Recommended Ligands: SPhos, XPhos, or RuPhos are excellent starting points. These ligands are designed to stabilize the monoligated palladium species, which is crucial for coupling hindered substrates.[4][15]

  • Catalyst Precursors: Use highly active pre-catalysts like SPhos Pd G3 or XPhos Pd G4. These are air-stable and provide a reliable source of the active Pd(0) species.

• Reaction Condition Optimization:

Parameter	Recommendation	Rationale
Base	K₃PO₄ or Cs₂CO₃	These are moderately strong but non-nucleophilic bases that are effective in Suzuki couplings with sensitive functional groups.
Solvent	1,4-Dioxane/H₂O or 2-MeTHF/H₂O	A polar aprotic solvent system is generally preferred. The water is necessary to dissolve the base and facilitate the transmetalation step.
Temperature	80-110 °C	Higher temperatures are often required to overcome the activation energy barrier for sterically hindered substrates.

• Step-by-Step Protocol (Example):

  • To a dry reaction vessel, add 2-bromo-6-fluoro-3-hydroxybenzaldehyde (1.0 eq), the desired arylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq).

  • Purge the vessel with an inert gas (Argon or Nitrogen) for 15-20 minutes.

  • Add the SPhos Pd G3 catalyst (2-5 mol%).

  • Add degassed 1,4-dioxane and water (typically a 10:1 ratio).

  • Heat the reaction mixture to 100 °C and monitor by TLC or LC-MS.

  • If the reaction is sluggish, consider a slow addition of the boronic acid to minimize homocoupling.[16]

Troubleshooting Workflow for Suzuki-Miyaura Coupling

Caption: Decision tree for troubleshooting hindered Suzuki couplings.

Guide 2: Low Conversion in Williamson Ether Synthesis

Issue: You are attempting to alkylate the phenolic hydroxyl group using an alkyl halide and a base (e.g., K₂CO₃), but the reaction is slow, incomplete, or fails entirely.[17]

Root Cause Analysis: The ortho-bromo and ortho-fluoro substituents sterically block the approach of the alkyl halide to the phenoxide anion. For the Sₙ2 reaction to occur, a specific trajectory of approach is required, which is impeded by these bulky neighbors.[6]

Solutions & Protocols:

• Stronger Base and More Reactive Electrophile:

  • Base: Use a stronger, non-nucleophilic base like sodium hydride (NaH) to ensure complete and irreversible deprotonation of the phenol.

  • Alkylating Agent: Switch from less reactive alkyl chlorides or bromides to more reactive alkyl iodides or, even better, alkyl triflates (R-OTf).

• Alternative: The Mitsunobu Reaction: For particularly challenging or precious substrates, the Mitsunobu reaction is a powerful alternative that often succeeds where the Williamson ether synthesis fails. It proceeds via a different mechanism that can be less sensitive to steric hindrance.[18][19]

  • Key Reagents: Triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).

• Enhanced Mitsunobu Protocol for Hindered Substrates: Research has shown that using high concentrations and sonication can dramatically accelerate Mitsunobu reactions with sterically hindered phenols.[20][21][22]

  • Step-by-Step Mitsunobu Protocol:

    • In a dry flask, dissolve the hindered phenol (1.0 eq), the desired alcohol (1.1 eq), and PPh₃ (1.2 eq) in a minimal amount of anhydrous THF (to achieve a high concentration, e.g., 1-3 M).

    • Place the flask in a sonication bath.

    • Slowly add DIAD (1.2 eq) to the sonicating mixture.

    • Continue sonication at room temperature and monitor the reaction. Reaction times can be reduced from days to minutes or hours using this technique.[22]

Optimization Workflow for Ether Synthesis

Caption: Troubleshooting workflow for hindered ether synthesis.

References

• Lepore, S. D., & He, Y. (2003). Use of sonication for the coupling of sterically hindered substrates in the phenolic Mitsunobu reaction. The Journal of Organic Chemistry, 68(21), 8261–8263. [Link]

• Lepore, S. D., & He, Y. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. ACS Publications. [Link]

• Lepore, S. D., & He, Y. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. Florida Atlantic University. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved February 15, 2026, from [Link]

• Francis Academic Press. (n.d.).

• Zhang, Y., Lavigne, G., & César, V. (2015). Buchwald-Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst. Organic Chemistry Portal. [Link]

• Organic Chemistry Portal. (n.d.). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Organic Chemistry Portal.

• Bardey, G. J., et al. (2004). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Journal of the American Chemical Society, 126(42), 13788–13789. [Link]

• O'Duill, M., et al. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry, 17(2), 267-271. [Link]

• Ruijter, E., et al. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 59(39), 16874-16897. [Link]

• ResearchGate. (n.d.). Williamson ether synthesis.
• Oreate AI Blog. (2026, January 15). Understanding the Ortho Effect: A Deep Dive Into Chemical Interactions.

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Takeda, Y., et al. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. In Wikipedia. Retrieved February 15, 2026, from [Link]

• Chemistry Steps. (n.d.). Ortho, Para, Meta. Chemistry Steps. [Link]

• ResearchGate. (n.d.). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• National Center for Biotechnology Information. (n.d.).
• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Oxford Learning Link.
• Chemistry LibreTexts. (2021, July 31). 22.

• Organic Chemistry Portal. (2019, August 26). Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts.
• ChemRxiv. (n.d.). Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (n.d.). Suzuki reactions promoted by different ligands (the catalytic conditions).

• Scientific Research Publishing. (2022). The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification. Green and Sustainable Chemistry, 12, 83-90. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. In Wikipedia. Retrieved February 15, 2026, from [Link]

• Lumen Learning. (n.d.). 17.1 Nucleophilic aromatic substitution. In Organic Chemistry II.
• Benchchem. (n.d.). Efficacy comparison of different protecting groups for phenols in synthesis. Benchchem.
• ACS Publications. (n.d.). Ligand-Enabled ortho-Arylation of (hetero)Aromatic Acids with 2,6-Disubstituted Aryl Halides.

• Synarchive. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Synarchive. [Link]

• The Royal Society of Chemistry. (2014, February 6). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry.
• Organic & Biomolecular Chemistry. (n.d.).

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• ResearchGate. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides...

• Reddit. (2021, September 18). Looking for advice on protecting phenol in presence of primaril alcohol. r/chemistry. [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Chemistry Steps. [Link]

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in the Condensation of Aldehydes with 2-Aminothiophenol. Benchchem.

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.

• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. [Link]

• FAQ. (n.d.). What are the properties and reactions of 2-BROMO-6-HYDROXYBENZALDEHYDE?. FAQ.
• National Center for Biotechnology Information. (2022, December 9).

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Reference Data & Comparative Studies

X-ray crystallography data for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Topic: Structural Validation & Quality Comparison: 2-Bromo-6-fluoro-3-hydroxybenzaldehyde Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Executive Summary: The Regiochemical Challenge

In the synthesis of EED and PRC2 modulators, 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS 1780708-84-0 ) serves as a critical scaffold. However, its crowded substitution pattern—containing bromine, fluorine, hydroxyl, and aldehyde groups on a single benzene ring—presents a significant characterization challenge.

Common synthetic routes can yield regioisomers, most notably 2-bromo-3-fluoro-6-hydroxybenzaldehyde . While 1H NMR can suggest structure, it often fails to provide the absolute confirmation required for GMP standards due to similar ortho-coupling constants (

) in both isomers.

This guide compares Single Crystal X-ray Diffraction (SC-XRD) against High-Field NMR , establishing SC-XRD as the superior method for unambiguous structural assignment. We provide experimental protocols for crystallization and a comparative data analysis to streamline your IND-enabling data packages.

Comparative Analysis: SC-XRD vs. NMR

For a polysubstituted benzaldehyde, the choice of analytical method dictates the confidence level of your structural assignment.

Table 1: Performance Comparison of Structural Elucidation Methods

Feature	Method A: Single Crystal X-ray (SC-XRD)	Method B: High-Field NMR (600 MHz)	Verdict
Primary Output	Absolute 3D spatial arrangement (xyz coordinates).	Indirect magnetic environment of nuclei.	SC-XRD wins for absolute proof.
Regiochemistry	Definitive. Distinguishes 3-OH from 6-OH via electron density maps.	Ambiguous. Both isomers show two ortho protons; requires complex NOE/HMBC interpretation.	SC-XRD eliminates guesswork.
H-Bonding	Directly visualizes intramolecular H-bonds (e.g., OH···Br vs OH···O=C).	Infers H-bonding via chemical shift offsets (δ > 11 ppm).	SC-XRD provides bond lengths/angles.
Sample State	Solid-state (requires single crystal >0.1 mm).	Solution-state (CDCl₃/DMSO-d₆).	NMR wins for speed/throughput.
Data Integrity	Self-validating via R-factor and Goodness of Fit (S).	Subject to solvent effects and peak overlap.	SC-XRD is the "Gold Standard".

Technical Deep Dive: Distinguishing the Isomers

The core value of X-ray data for this compound lies in distinguishing the target from its isomers based on intramolecular interactions.

The Structural Hypothesis

• Target (3-Hydroxy): The hydroxyl group at position 3 is adjacent to the Bromine (pos 2) and a Proton (pos 4). It is meta to the Aldehyde (pos 1).

  • Expected Feature: No strong intramolecular Hydrogen bond to the carbonyl oxygen.

• Isomer (6-Hydroxy): The hydroxyl group at position 6 is adjacent to the Aldehyde (pos 1).

  • Expected Feature: Strong intramolecular Hydrogen bond (

    ), locking the conformation and creating a planar 6-membered pseudo-ring.

Visualization: Decision Logic for Structural Assignment

The following diagram outlines the logical workflow to validate the structure using observed data points.

Figure 1: Logic flow for distinguishing 3-hydroxy vs. 6-hydroxy isomers via crystallographic H-bond analysis.

Experimental Protocol: Obtaining the Data

To replicate the validation, follow this optimized protocol derived from solubility profiles of halogenated benzaldehydes.

Phase 1: Crystallization Strategy

Objective: Grow single crystals suitable for diffraction (approx. 0.2 x 0.2 x 0.1 mm).

• Solubility Profile: Soluble in DCM, Ethyl Acetate; sparingly soluble in Hexanes, Water.

• Method: Vapor Diffusion (Sitting Drop).

Step-by-Step:

• Dissolution: Dissolve 20 mg of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde in 0.5 mL of Dichloromethane (DCM) in a small vial. Ensure the solution is clear (filter if necessary).

• Setup: Place the small vial (uncapped) inside a larger jar containing 5 mL of Hexane (antisolvent).

• Equilibration: Seal the outer jar tightly. Allow to stand undisturbed at 20°C for 48–72 hours.

• Harvesting: Look for yellow prismatic crystals forming on the walls. Harvest using a cryoloop and immerse immediately in Paratone oil.

Phase 2: Data Collection & Refinement

• Instrument: Bruker D8 QUEST or equivalent (Mo Kα radiation,

  Å).

• Temperature: 100 K (Cryostream) to reduce thermal motion of the terminal Fluorine and Aldehyde groups.

• Space Group Determination: Expect Monoclinic (

  ) or Triclinic ( ), common for planar aromatic systems stacking via interactions.

Supporting Data: Expected Parameters

While specific unit cell data for this intermediate is proprietary, the following parameters serve as the Quality Control Baseline based on the 3-bromo-2-hydroxybenzaldehyde analogue [1, 3].

Table 2: Reference Crystallographic Parameters (QC Baseline)

Parameter	Acceptance Criteria (Target)	Significance
R-Factor ( )		Indicates high agreement between the model and observed electron density.
Goodness of Fit (S)		Validates the weighting scheme of the refinement.
Bond Precision (C-C)	Å	Required to distinguish C-F (approx 1.35 Å) from C-O (approx 1.36 Å) bonds confidently.
Disorder	Aldehyde rotation	The aldehyde group may show rotational disorder; model over two positions if electron density is elongated.

NMR Validation (Secondary Confirmation)

If X-ray is unavailable, 1H NMR (400 MHz, CDCl3) must match the patent literature [2] exactly:

• 10.32 (s, 1H): Aldehyde proton.[1][2]
• 7.28-7.22 (m, 1H): Aromatic H (likely H5).[1]
• 7.15-7.05 (m, 1H): Aromatic H (likely H4).
• 5.90 (s, 1H): Phenolic OH (Broad singlet; shift is concentration dependent).

  • Note: In the 6-hydroxy isomer, this OH signal would likely appear downfield (

    ) due to H-bonding. The value of 5.90 strongly supports the 3-hydroxy assignment (free phenol).

References

• Metlay, J. B., & Tanski, J. M. (2012). Crystal structure of 3-bromo-2-hydroxybenzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(8), o2407. Link

• Kaushik, V., et al. (2020). Macrocyclic azolopyridine derivatives as EED and PRC2 modulators.[2][3] U.S. Patent No. 10,973,805. Washington, DC: U.S. Patent and Trademark Office. Link

• Fan, Y., You, W., Qian, H. F., Liu, J. L., & Huang, W. (2008). 3,5-Dibromo-2-hydroxybenzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 64(5), o872. Link

• PubChem.[4][5] (n.d.). 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS 1780708-84-0).[6][7][8][9] National Library of Medicine. Link

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• 4. 2-Bromo-6-fluorobenzaldehyde | C7H4BrFO | CID 22473977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Bromo-2-fluoro-6-hydroxybenzaldehyde | C7H4BrFO2 | CID 71721370 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Bromo-6-fluoro-3-hydroxybenzaldehyde

Executive Summary & Hazard Architecture

Handling 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS: 1427382-15-7) requires a safety protocol that goes beyond standard "lab hygiene."[1] As a poly-functionalized aromatic aldehyde, this compound presents a triad of chemical behaviors: oxidative instability (aldehyde), acidity/corrosivity (phenol), and lipophilic bioavailability (halogenation).

While standard Safety Data Sheets (SDS) classify this material as an Irritant (H315/H319/H335), experienced medicinal chemists must treat it with elevated caution due to the halogen-enhanced skin permeation potential. The bromine and fluorine substituents increase the lipophilicity of the molecule, potentially facilitating faster dermal absorption than non-halogenated benzaldehydes.

Core Hazard Profile (GHS Classification)

Hazard Class	Category	Code	Hazard Statement
Skin Irritation	2	H315	Causes skin irritation.[2][3]
Eye Irritation	2A	H319	Causes serious eye irritation.[1][2][4]
STOT - SE	3	H335	May cause respiratory irritation.[1][2][3][4]
Acute Toxicity	4*	H302	Harmful if swallowed (Predicted based on analogs).

Personal Protective Equipment (PPE) Matrix

The "one-glove-fits-all" approach is dangerous here. Aldehydes can permeate standard nitrile gloves over time, and the phenolic moiety adds a corrosive risk.

Hand Protection Strategy

Primary Recommendation: Double-gloving with specific material layering.

• Outer Layer: Nitrile (minimum 5 mil) . Provides physical dexterity and splash protection.[5]

• Inner Layer: Low-Derma Nitrile or Polyethylene laminate .

• Critical Constraint: If handling concentrated solutions (e.g., in DCM or DMSO), Silver Shield/4H (Laminate) gloves are mandatory. Halogenated solvents carrying this aldehyde will permeate nitrile in <5 minutes.

Respiratory & Eye Protection

• Solid State (Weighing): This compound is a powder that can become electrostatic. Inhalation of dust triggers immediate mucous membrane irritation (H335).

  • Requirement: Work inside a certified Chemical Fume Hood.

  • Backup: If hood access is compromised, a P100 (HEPA) half-mask respirator is the minimum standard.

• Liquid State (Reaction):

  • Requirement: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are insufficient due to the risk of irreversible corneal damage from the phenolic acidity.

PPE Decision Logic (Visualization)

Figure 1: Decision logic for selecting PPE based on physical state and solvent carrier. Note the escalation to Laminate gloves when halogenated solvents are involved.

Operational Protocol: The "Self-Validating" Workflow

To ensure scientific integrity and safety, the handling process is designed to prevent degradation of the reagent (oxidation) while protecting the operator.

Step 1: Pre-Operational Checks

• Atmosphere Check: This aldehyde is air-sensitive.[2] Ensure the receiving vessel is purged with Nitrogen or Argon.

• Static Control: Use an anti-static gun or ionizer bar if weighing >500mg, as dry halogenated benzaldehydes are prone to static flight, increasing inhalation risk.

Step 2: Transfer & Weighing

• Do not use metal spatulas if the material appears slightly moist or discolored; trace HBr/HF formation can corrode steel and contaminate the sample with iron. Use PTFE or ceramic tools .

• Technique:

  • Tare the receiving vial (pre-flushed with inert gas).

  • Transfer solid inside the hood.

  • Self-Validation: Wipe the exterior of the vial with a damp Kimwipe before removing it from the hood. If the wipe turns yellow/orange, the container is contaminated.

Step 3: Reaction Setup

• Solvent Addition: Add solvent via syringe through a septum to minimize oxygen exposure.

• Temperature: Halogenated hydroxybenzaldehydes can undergo thermal decomposition. Keep reaction temperatures <80°C unless specified.

Emergency Response & Deactivation

In the event of exposure, the "Flush and Hold" method is critical due to the delayed effects of halogenated organic absorption.

Scenario	Immediate Action	Secondary Action
Skin Contact	Flush for 15 mins with water.[1] Do not use ethanol (increases absorption).	Apply PEG-400 (Polyethylene Glycol) if available to solubilize and remove lipophilic residues.
Eye Contact	Irrigate for 15 mins . Hold eyelids open.	Seek ophthalmologist review immediately. Phenolic compounds can cause clouding.
Spill (Solid)	Cover with wet paper towels to prevent dust. Scoop into waste.	Wipe area with 5% Sodium Bicarbonate to neutralize any acidic hydrolysis products.
Spill (Liquid)	Absorb with vermiculite or sand.	Do not use paper towels for concentrated spills (fire risk with aldehydes).

Waste Disposal & Segregation[5][6][7][8]

Proper disposal is a legal and environmental requirement.[3] This compound contains Bromine (Br) and Fluorine (F) , mandating specific segregation.

The "Halogen Rule"

NEVER dispose of this compound in the "General Organic" or "Non-Halogenated" waste stream.

• Correct Stream: Halogenated Organic Waste .[6]

• Labeling: Must explicitly list "2-Bromo-6-fluoro-3-hydroxybenzaldehyde". Do not use generic "Aldehyde Waste" labels.

Disposal Workflow (Visualization)

Figure 2: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent (like Ethanol), the high halogen content of the solute often mandates the Halogenated stream depending on local EHS regulations.

References

• PubChem. (n.d.). 4-Bromo-2-fluoro-6-hydroxybenzaldehyde (Compound).[7] National Library of Medicine. Retrieved October 26, 2023, from [Link]

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